Cas no 1214383-16-0 (n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine)

n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine is a synthetic organic compound featuring a hybrid indole-pyridine core structure with a dimethylaminoethyl substituent. This molecular framework is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The pyridine and indole moieties contribute to its ability to interact with biological targets, while the dimethylamino group enhances solubility and bioavailability. The compound’s structural versatility allows for further functionalization, making it a valuable intermediate in the development of receptor modulators or enzyme inhibitors. Its well-defined synthesis and stability under standard conditions facilitate its use in exploratory research and drug discovery applications.

n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine structure

1214383-16-0 structure

Product Name:n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine

CAS No:1214383-16-0

MF:C₁₆H₁₇N₃

MW:251.326283216476

CID:4909371

Update Time:2025-06-08

n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- n,n-dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine
- n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine
- Inchi： 1S/C16H17N3/c1-19(2)11-13-10-18-15-7-3-6-14(16(13)15)12-5-4-8-17-9-12/h3-10,18H,11H2,1-2H3
- InChI Key： ZPULESDUOJMLEK-UHFFFAOYSA-N
- SMILES： N1C=C(CN(C)C)C2C(C3C=NC=CC=3)=CC=CC1=2

Computed Properties

Exact Mass: 251.142
Monoisotopic Mass: 251.142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 31.9

n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001159-250mg	N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine	1214383-16-0	95%	250mg	$1068.20	2023-09-04
Alichem	A029001159-500mg	N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine	1214383-16-0	95%	500mg	$1701.85	2023-09-04
Alichem	A029001159-1g	N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine	1214383-16-0	95%	1g	$2779.20	2023-09-04

n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on n,n-Dimethyl(4-(pyridin-3-yl)-1h-indol-3-yl)methanamine

Comprehensive Overview of N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine (CAS No. 1214383-16-0)

N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine, with the CAS number 1214383-16-0, is a structurally complex organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities. The presence of both pyridine and indole moieties in its structure makes it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the scientific community has shown growing interest in indole-based compounds due to their potential therapeutic applications. Researchers are particularly intrigued by the compound's ability to interact with specific receptors in the central nervous system, which could lead to breakthroughs in treating conditions like anxiety and depression. The pyridin-3-yl group further enhances its binding affinity, making it a subject of intense study in medicinal chemistry.

The synthesis of N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine involves multi-step organic reactions, including cross-coupling and amination processes. These methods are often optimized to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's molecular weight and logP value are also key parameters that influence its pharmacokinetic properties, such as absorption and distribution in biological systems.

One of the most frequently asked questions about this compound is its potential role in neuroprotective therapies. Preliminary studies suggest that it may modulate neurotransmitter activity, offering a novel approach to neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its structural analogs are being explored for their anti-inflammatory and antioxidant properties, which are highly relevant in today's health-conscious society.

From an industrial perspective, CAS No. 1214383-16-0 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are actively seeking eco-friendly alternatives to traditional synthetic routes, reducing the use of hazardous solvents and catalysts. This aligns with the global push toward environmentally responsible practices in chemical manufacturing.

Another area of interest is the compound's potential application in cancer research. Early-stage investigations indicate that it may inhibit specific enzymes involved in tumor growth, though further validation is required. This has led to a surge in searches for "indole derivatives in oncology" and "pyridine-containing anticancer agents," reflecting the public's fascination with cutting-edge medical advancements.

In summary, N,N-Dimethyl(4-(pyridin-3-yl)-1H-indol-3-yl)methanamine represents a fascinating intersection of chemistry and biology. Its unique structure and versatile applications make it a valuable subject for ongoing research. As scientists continue to unravel its mechanisms and potential uses, this compound is poised to play a pivotal role in the future of drug development and therapeutic innovation.